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Compound of Interest

Compound Name: Triethyl ammonium chloride

Cat. No.: B8514001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylammonium chloride (TEA-Cl), with the CAS number 554-68-7, is a versatile quaternary

ammonium salt widely utilized in various scientific and industrial applications. This technical

guide provides an in-depth overview of its core properties, synthesis, purification, and key

applications, with a focus on its relevance in research and drug development.

Core Properties and Data
Triethylammonium chloride is a white to off-white crystalline solid.[1] It is known for its

hygroscopic nature, readily dissolving in polar solvents such as water, ethanol, and chloroform.

[1][2]

Physicochemical Data
The fundamental physicochemical properties of triethylammonium chloride are summarized in

the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 554-68-7 [2]

Molecular Formula C₆H₁₆ClN [3]

Molecular Weight 137.65 g/mol [3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 254-261 °C (decomposes) [2][4][5]

Density 1.0689 g/cm³ at 21 °C [2]

Solubility in Water 1440 g/L at 20 °C [6]

pKa of protonated

triethylamine
10.75 [5]

pH (10 g/L in H₂O at 20 °C) 5 [6]

Safety Information
Triethylammonium chloride is classified as an irritant. It is harmful if swallowed or inhaled and

causes skin and serious eye irritation.[4] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area.[7]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and common applications of

triethylammonium chloride are provided below.

Synthesis of Triethylammonium Chloride
Triethylammonium chloride is typically synthesized through a straightforward acid-base

neutralization reaction between triethylamine (TEA) and hydrochloric acid (HCl).[5]

Materials:
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Triethylamine (Et₃N)

Concentrated Hydrochloric Acid (HCl, 37%)

Anhydrous diethyl ether or isopropanol

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Protocol:

In a well-ventilated fume hood, dissolve a known molar amount of triethylamine in a suitable

solvent such as anhydrous diethyl ether or isopropanol in a round-bottom flask. The volume

of the solvent should be sufficient to ensure good stirring.

Cool the flask in an ice bath to control the exothermic reaction.

Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise from a

dropping funnel while stirring vigorously.[8]

After the addition is complete, continue stirring the mixture for an additional 30 minutes at

room temperature.

The product, triethylammonium chloride, will precipitate out of the solution. If it does not, the

solvent can be removed under reduced pressure using a rotary evaporator to yield the crude

product.[8]

Purification by Recrystallization
To obtain high-purity triethylammonium chloride, recrystallization is a common and effective

method.[9]
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Materials:

Crude triethylammonium chloride

Ethanol

Diethyl ether (ice-cold)

Erlenmeyer flasks

Hot plate

Büchner funnel and flask

Vacuum source

Protocol:

Dissolve the crude triethylammonium chloride in a minimum amount of hot ethanol in an

Erlenmeyer flask.[9]

If any insoluble impurities are present, perform a hot gravity filtration.

Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

To maximize crystal yield, place the flask in an ice bath for 30 minutes.[10]

Collect the crystals by vacuum filtration using a Büchner funnel.[11]

Wash the collected crystals with a small amount of ice-cold diethyl ether to remove any

remaining soluble impurities.[9]

Dry the purified crystals under vacuum to remove any residual solvent.

Preparation of a Triethylammonium Acetate (TEAA)
Buffer for HPLC
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Triethylammonium acetate (TEAA) buffers are widely used as mobile phase modifiers in

reversed-phase high-performance liquid chromatography (RP-HPLC), particularly for the

analysis of oligonucleotides.[12][13]

Materials:

Triethylamine (TEA)

Glacial acetic acid

HPLC-grade water

0.22 µm filter

pH meter

Protocol:

To prepare a 1.0 M TEAA stock solution, cautiously add a measured amount of triethylamine

to a volume of HPLC-grade water.

While stirring, slowly add an equimolar amount of glacial acetic acid. The reaction is

exothermic and should be performed in an ice bath.

Adjust the pH of the solution to the desired value (typically around 7.0) with small additions

of TEA or acetic acid.[12]

Bring the solution to the final volume with HPLC-grade water.

Filter the buffer through a 0.22 µm membrane filter before use to remove any particulate

matter.[14]

For the mobile phase, this stock solution is typically diluted to the final working concentration

(e.g., 50-100 mM).[12]

Applications in Drug Development
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Triethylammonium chloride and its parent compound, triethylamine, play significant roles in

various stages of drug development.

Synthesis: Triethylamine is a widely used base in organic synthesis to neutralize acidic

byproducts, such as HCl generated during the formation of esters and amides from acyl

chlorides. This reaction produces triethylammonium chloride as a byproduct.[5]

Chromatography: In RP-HPLC, triethylamine is added to the mobile phase to act as a silanol

suppressor, reducing peak tailing of basic compounds by masking active silanol groups on

the silica-based stationary phase.[13] Triethylammonium salts, such as triethylammonium

acetate, are also used as ion-pairing reagents to enhance the retention and separation of

charged analytes like oligonucleotides.[12]

Formulation: While less common, quaternary ammonium salts can be used as counterions in

pharmaceutical formulations.

Visualizations
The following diagrams illustrate key experimental workflows involving triethylammonium

chloride.
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Caption: Workflow for the synthesis and purification of triethylammonium chloride.
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Caption: Preparation of a triethylammonium acetate (TEAA) buffer for HPLC.
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Caption: Role of triethylammonium as an ion-pairing agent in RP-HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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